Cas no 2137703-63-8 (1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)-)

• Product Name: 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)-
• CAS No: 2137703-63-8
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 5259190
• Update Time: 2025-06-11

1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)-

• Inchi： 1S/C13H13N3/c14-8-9-2-3-10-7-12(16-11(10)6-9)13(15)4-1-5-13/h2-3,6-7,16H,1,4-5,15H2
• InChI Key： PKWYOBAPYWKAFL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C#N)=C2)C=C1C1(N)CCC1

Additional information on 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)-

Introduction to 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)- (CAS No: 2137703-63-8)

The compound 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)-, identified by the CAS number 2137703-63-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both indole and cyclobutylamine moieties in its structure suggests a unique set of chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating indole scaffolds. Indole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The nitrile group at the 6-position of the indole ring further enhances its reactivity and functionalization potential, opening up avenues for structural diversification and lead optimization.

The 1-aminocyclobutyl substituent attached to the 2-position of the indole core introduces a rigid cyclic structure that can influence both the electronic and steric properties of the molecule. This modification is particularly intriguing because it can affect how the compound interacts with biological targets, such as enzymes and receptors. The cyclobutyl group is known to provide steric hindrance, which can be leveraged to improve binding affinity and selectivity in drug design.

Recent studies have highlighted the importance of conformational flexibility in drug molecules. The cyclobutyl ring in 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)- offers a balance between rigidity and flexibility, which can be advantageous in achieving optimal pharmacokinetic profiles. This balance is crucial for ensuring that the drug molecule can effectively reach its target site within the body and maintain its stability during metabolic processes.

One of the most exciting aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of an indole core with a nitrile group and a cyclobutylamine side chain creates a versatile scaffold that can be modified in numerous ways. Chemists have been exploring various synthetic routes to introduce additional functional groups or to alter the existing ones, with the aim of enhancing biological activity and reducing potential side effects.

From a computational chemistry perspective, 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)- has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with potential biological targets at an atomic level. By understanding these interactions, researchers can predict how the compound will behave in vivo and identify areas for further optimization. Advanced techniques such as molecular dynamics simulations have been employed to explore the dynamic behavior of this molecule in different environments.

The synthesis of 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)- involves multiple steps that require precise control over reaction conditions. The introduction of the nitrile group typically involves cyanation reactions, which must be carefully monitored to avoid unwanted side products. Similarly, the attachment of the 1-aminocyclobutyl moiety requires a well-designed synthetic strategy that ensures high yield and purity. Recent advances in catalytic methods have made it possible to perform these transformations more efficiently and with greater selectivity.

In terms of biological activity, preliminary studies on 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)- have shown promising results in various assay systems. For instance, it has demonstrated inhibitory effects on certain enzymes implicated in inflammatory responses. Additionally, its interaction with specific receptors has been explored, revealing potential therapeutic applications in areas such as pain management and neurodegenerative diseases. These findings underscore the compound's significance as a lead molecule for further medicinal chemistry efforts.

The development of novel drugs often involves iterative processes of synthesis, characterization, and biological testing. In this context, 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)- serves as an excellent example of how structural modifications can lead to improved pharmacological properties. By systematically varying different aspects of its molecular framework—such as substituent size or electronic distribution—researchers can fine-tune its activity profile to meet specific therapeutic needs.

The role of computational tools cannot be overstated in modern drug discovery. Software packages capable of predicting molecular properties have become indispensable for guiding experimental design. For 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)-, tools like molecular mechanics force fields and quantum mechanical methods have been used to estimate parameters such as binding affinity and metabolic stability. These predictions help researchers make informed decisions about which synthetic routes to pursue or which analogs to synthesize next.

As research continues to evolve， so too do our methods for studying complex molecules like 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)-。 Techniques such as X-ray crystallography provide high-resolution structures that reveal detailed insights into molecular interactions at biologically relevant interfaces。 Similarly， mass spectrometry has become increasingly sophisticated， allowing researchers to monitor reactions with unprecedented precision。

The integration of interdisciplinary approaches has also been instrumental in advancing our understanding of this compound。 Combining expertise from organic chemistry， medicinal chemistry， biochemistry， and computational biology has led to innovative strategies for drug development。 This collaborative mindset is essential for tackling the challenges posed by complex biological systems。

In conclusion， 1H-Indole-6-carbonitrile, 2-(1-aminocyclobutyl)- (CAS No: 2137703-63-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics。 Its unique combination of functional groups， coupled with promising preliminary biological data， makes it an attractive candidate for further investigation。 As research progresses， we can expect this compound to play an important role in shaping future treatments across multiple therapeutic areas。